Cas no 95898-99-0 ((4-chlorophenyl)(pyridin-2-yl)methanamine)

• Product Name: (4-chlorophenyl)(pyridin-2-yl)methanamine
• CAS No: 95898-99-0
• MF: C₁₂H₁₁ClN₂
• MW: 218.682141542435
• MDL: MFCD09902277
• CID: 5228367
• Update Time: 2025-10-30

(4-chlorophenyl)(pyridin-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (4-chlorophenyl)-(2-pyridyl)methanamine
• 2-Pyridinemethanamine, α-(4-chlorophenyl)-
• (4-chlorophenyl)(pyridin-2-yl)methanamine

• MDL： MFCD09902277
• Inchi： 1S/C12H11ClN2/c13-10-6-4-9(5-7-10)12(14)11-3-1-2-8-15-11/h1-8,12H,14H2
• InChI Key： VUJAPENWAJMJON-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(Cl)C=C1)(C1=NC=CC=C1)N

Additional information on (4-chlorophenyl)(pyridin-2-yl)methanamine

(4-Chlorophenyl)(pyridin-2-yl)methanamine (CAS No. 95898-99-0): An Overview of a Versatile Compound in Medicinal Chemistry

(4-Chlorophenyl)(pyridin-2-yl)methanamine (CAS No. 95898-99-0) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, also known as 2-(4-chlorobenzylamino)pyridine, is characterized by the presence of a chlorophenyl group and a pyridine ring connected through a methylene bridge. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable starting material for the synthesis of various pharmaceuticals and bioactive molecules.

The chemical structure of (4-chlorophenyl)(pyridin-2-yl)methanamine is particularly interesting due to its aromatic and heterocyclic components. The chlorophenyl group can influence the compound's lipophilicity and electronic properties, while the pyridine ring provides a nitrogen-containing aromatic system that can participate in various chemical reactions and interactions with biological targets. These features make (4-chlorophenyl)(pyridin-2-yl)methanamine an attractive candidate for drug discovery and development.

Recent studies have explored the potential applications of (4-chlorophenyl)(pyridin-2-yl)methanamine in various therapeutic areas. One notable area of research is its use as a scaffold for the development of novel antiviral agents. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of (4-chlorophenyl)(pyridin-2-yl)methanamine exhibited potent antiviral activity against several RNA viruses, including influenza and coronaviruses. The researchers found that specific modifications to the chlorophenyl and pyridine moieties could enhance the compound's antiviral potency and selectivity.

In addition to antiviral applications, (4-chlorophenyl)(pyridin-2-yl)methanamine has shown promise in the treatment of neurological disorders. A study published in the European Journal of Medicinal Chemistry investigated the neuroprotective effects of this compound and its derivatives. The results indicated that certain analogs of (4-chlorophenyl)(pyridin-2-yl)methanamine could effectively reduce oxidative stress and inflammation in neuronal cells, suggesting their potential as therapeutic agents for conditions such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of (4-chlorophenyl)(pyridin-2-yl)methanamine is another factor contributing to its popularity in medicinal chemistry. Various synthetic routes have been developed to prepare this compound efficiently, including palladium-catalyzed cross-coupling reactions and reductive amination methods. These synthetic strategies allow for the facile introduction of different substituents on the chlorophenyl and pyridine moieties, enabling the rapid generation of diverse derivatives for biological evaluation.

The pharmacokinetic properties of (4-chlorophenyl)(pyridin-2-yl)methanamine have also been studied to assess its suitability as a drug candidate. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for ensuring effective delivery to target tissues and minimizing potential side effects. However, further optimization may be necessary to enhance its bioavailability and stability under physiological conditions.

In conclusion, (4-chlorophenyl)(pyridin-2-yl)methanamine (CAS No. 95898-99-0) is a promising compound with diverse applications in medicinal chemistry. Its unique structural features make it an attractive scaffold for the development of novel therapeutic agents targeting viral infections, neurological disorders, and other diseases. Ongoing research continues to uncover new insights into the biological activities and mechanisms of action of this compound, paving the way for its potential use in clinical settings.